Cas no 111670-81-6 (Phosphonic acid, (tricyanomethyl)-, bis(2-methylpropyl) ester)

• Product Name: Phosphonic acid, (tricyanomethyl)-, bis(2-methylpropyl) ester
• CAS No: 111670-81-6
• MF: C₁₂H₁₈N₃O₃P
• MW: 283.263383388519
• CID: 1199240
• Update Time: 2024-08-02

Phosphonic acid, (tricyanomethyl)-, bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (tricyanomethyl)-, bis(2-methylpropyl) ester
• Phosphonic acid, (tricyanomethyl)-, bis(2-methylpropyl) ester (9CI)

• Inchi： 1S/C12H18N3O3P/c1-10(2)5-17-19(16,18-6-11(3)4)12(7-13,8-14)9-15/h10-11H,5-6H2,1-4H3
• InChI Key： ZOKDYQKKUSVABI-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCC(C)C)OCC(C)C)(C#N)(C#N)C#N

Computed Properties

• Exact Mass: 283.10874

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 364.0±42.0 °C(Predicted)
• PSA: 106.9